Cas no 97151-03-6 (b-Hydroxy Tamoxifen)

• Product name: b-Hydroxy Tamoxifen
• CAS No: 97151-03-6
• MF: C₂₆H₂₉NO₂
• MW: 387.51396727562
• CID: 803266

b-Hydroxy Tamoxifen Chemical and Physical Properties

Names and Identifiers

• 1,2-Diphenyl-1-[4-[2-(Dimethylamino)ethoxy]phenyl]Butane-1,4-ol
• β-Hydroxy Tamoxifen
• 4-[4-[2-(dimethylamino)ethoxy]phenyl]-3,4-diphenylbutan-1-ol
• B-HYDROXYTAMOXIFEN
• (Z)-1,2-diphenyl-1-[4-[2-(N,N-dimethylamino)ethoxy]phenyl]-1-buten-4-ol
• 1,2-DIPHENYL-1-[4-[2-(DIMETHYLAMINO) ETHOXY]-PHENYL] BUTANE-4-OL
• 4-[4-[2-(dimethylamino)ethoxy]phenyl]-3,4-diphenyl-1-butanol
• 4-[4-[2-(dimethylamino)ethoxy]phenyl]-3,4-diphenyl-butan-1-ol
• trans-(Z)-1-{4-[2-(dimethylamino)ethoxy]phenyl}-1,2-diphenyl-1-buten-4-ol
• Toremifene Impurity 3
• Double bond geometry as shown
• 1,2-Diphenyl-1-4-2-(dimethylamino)ethoxyphenyl-1-butanol
• Hydroxy-Toremifene
• b-Hydroxy Tamoxifen

• MDL： MFCD04116173
• Inchi： 1S/C26H29NO2/c1-27(2)18-20-29-24-15-13-23(14-16-24)26(22-11-7-4-8-12-22)25(17-19-28)21-9-5-3-6-10-21/h3-16,28H,17-20H2,1-2H3/b26-25-
• InChI Key： XIWBHBPMBIXYBK-QPLCGJKRSA-N
• SMILES： C(/C1=CC=CC=C1)(\C1=CC=C(OCCN(C)C)C=C1)=C(\C1=CC=CC=C1)/CCO

Computed Properties

• Exact Mass: 389.23500
• Monoisotopic Mass: 389.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 105-107°C
• Boiling Point: 555.4±50.0 °C at 760 mmHg
• Flash Point: 289.7±30.1 °C
• Solubility: Dichlormethane, Ethyl Acetate, Methanol
• PSA: 32.70000
• LogP: 4.92510
• pka: 14.74±0.10(Predicted)
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

b-Hydroxy Tamoxifen Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：-20°C Freezer

b-Hydroxy Tamoxifen Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes